potassium mu-fluoro-bis(triethylaluminium)

• CAS RN: 12091-08-6
• Molecular Formula: C12H30Al2FK
• Molecular Weight: 286.43 g/mol
• IUPAC Name: potassium;triethylalumane;fluoride
• InChI: InChI=1S/6C2H5.2Al.FH.K/c6*1-2;;;;/h6*1H2,2H3;;;1H;/q;;;;;;;;;+1/p-1
• InChI Key: MEHYFUNKDZKKHN-UHFFFAOYSA-M
• Isomeric SMILES: CC[Al](CC)CC.CC[Al](CC)CC.[F-].[K+]
• synonyms: potassium mu-fluoro-bis(triethylaluminium)

Description

Potassium mu-fluoro-bis(triethylaluminium) is a chemical compound used in scientific research for its unique properties. It is a highly reactive compound that is used in a variety of applications, including catalysis, organic synthesis, and material science. In

Mechanism Of Action

The mechanism of action of potassium mu-fluoro-bis(triethylaluminium) is not fully understood, but it is believed to act as a Lewis acid catalyst in many reactions. It has a high affinity for electron-rich compounds, which makes it useful in many organic reactions. It is also highly reactive, which makes it useful in reactions where a high degree of selectivity is required.

Biochemical And Physiological Effects

Potassium mu-fluoro-bis(triethylaluminium) is not used in biochemical or physiological research, as it is highly reactive and can be dangerous to handle. It has not been studied extensively in terms of its effects on living organisms, and there is little information available on its potential toxicity.

Advantages And Limitations For Lab Experiments

The main advantage of potassium mu-fluoro-bis(triethylaluminium) is its high reactivity, which makes it useful in a wide range of chemical reactions. It is also relatively easy to synthesize, which makes it accessible to researchers. However, its high reactivity also makes it dangerous to handle, and it must be used with caution in the laboratory.

Future Directions

There are many potential future directions for research involving potassium mu-fluoro-bis(triethylaluminium). One area of interest is the development of new materials with unique properties, such as high strength and flexibility. Another area of interest is the development of new catalysts for organic synthesis, particularly in the production of pharmaceuticals and other high-value chemicals. Additionally, there is potential for research into the toxicity and environmental impact of potassium mu-fluoro-bis(triethylaluminium), which could help to inform safe handling practices and disposal methods.

Synthesis Methods

Potassium mu-fluoro-bis(triethylaluminium) is synthesized by reacting potassium fluoride with triethylaluminium in anhydrous conditions. The reaction takes place in a solvent such as toluene or hexane, and the resulting compound is a white solid that is highly reactive. The synthesis method is relatively simple, but it requires careful handling due to the highly reactive nature of the compound.

Scientific Research Applications

Potassium mu-fluoro-bis(triethylaluminium) has a wide range of scientific research applications. It is used as a catalyst in organic synthesis, particularly in the production of polymers and other materials. It is also used in material science research, where it is used to create new materials with unique properties. Additionally, it is used in the production of electronic components and as a reagent in other chemical reactions.